(3R)-3-Hydroxybutanoic acid

• CAS No.: 625-72-9
• Product Name: (3R)-3-Hydroxybutanoic acid
• Molecular Formula: C4H8O3
• Molecular Weight: 104.1 g/mol
• IUPAC Name: (3R)-3-hydroxybutanoic acid
• Standard InChI: InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1
• Standard InChIKey: WHBMMWSBFZVSSR-GSVOUGTGSA-N
• Isomeric SMILES: C[C@H](CC(=O)O)O
• SMILES: CC(CC(=O)O)O
• Canonical SMILES: CC(CC(=O)O)O
• Melting Point: 47.5 °C; 49-50°C
• Physical Description: Solid
• Description: , also known as bhib, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Thus, is considered to be a fatty acid lipid molecule. exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, is primarily located in the cytoplasm and mitochondria. In humans, is involved in the ketone body metabolism pathway. is also involved in the metabolic disorder called succinyl coa: 3-ketoacid CoA transferase deficiency. has been found to be associated with several diseases known as meningitis, short-chain l-3-hydroxyacyl-CoA dehydrogenase deficiency, and diabetes mellitus type 2; has also been linked to several inborn metabolic disorders including long-chain-3-hydroxyacyl CoA dehydrogenase deficiency and medium chain acyl-CoA dehydrogenase deficiency.; (R)-3-hydroxybutyric acid is the R-enantiomer of 3-hydroxybutyric acid. Involved in the synthesis and degradation of ketone bodies, it can be used as an energy source by the brain during hypoglycaemia, and for the synthesis of biodegradable plastics. It is a sex pheremone in the European spider Linyphia triangularis. It has a role as a human metabolite, a pheromone and a fungal metabolite. It is a ketone body and a 3-hydroxybutyric acid. It is a conjugate acid of a (R)-3-hydroxybutyrate. It is an enantiomer of a (S)-3-hydroxybutyric acid.
• PubChem Compound: 92135
• Last Modified: Nov 11 2021